Lenalidomide-d5
Lenalidomide-d5
Lenalidomide-d5 is intended for use as an internal standard for the quantification of lenalidomide (Item No. 14643) by GC- or LC-MS. Lenalidomide is related to thalidomide (Item No. 14610) and, at 10 μM, alters gene expression and cell viability in a range of cancer cell lines. It also induces proliferation and enhances the functional capacity of T lymphocytes, amplifying co-stimulatory signaling pathways. Lenalidomide is effective in hematologic cancers, including lymphomas and myelomas.
Brand Name:
Vulcanchem
CAS No.:
1227162-34-6
VCID:
VC0163356
InChI:
InChI=1S/C13H13N3O3/c14-9-3-1-2-7-8(9)6-16(13(7)19)10-4-5-11(17)15-12(10)18/h1-3,10H,4-6,14H2,(H,15,17,18)/i4D2,5D2,10D
SMILES:
C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC=C3N
Molecular Formula:
C13H8D5N3O3
Molecular Weight:
264.3
Lenalidomide-d5
CAS No.: 1227162-34-6
Reference Standards
VCID: VC0163356
Molecular Formula: C13H8D5N3O3
Molecular Weight: 264.3
| CAS No. | 1227162-34-6 |
|---|---|
| Product Name | Lenalidomide-d5 |
| Molecular Formula | C13H8D5N3O3 |
| Molecular Weight | 264.3 |
| IUPAC Name | 3-(7-amino-3-oxo-1H-isoindol-2-yl)-3,4,4,5,5-pentadeuteriopiperidine-2,6-dione |
| Standard InChI | InChI=1S/C13H13N3O3/c14-9-3-1-2-7-8(9)6-16(13(7)19)10-4-5-11(17)15-12(10)18/h1-3,10H,4-6,14H2,(H,15,17,18)/i4D2,5D2,10D |
| Standard InChIKey | GOTYRUGSSMKFNF-QTQWIGFBSA-N |
| SMILES | C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC=C3N |
| Description | Lenalidomide-d5 is intended for use as an internal standard for the quantification of lenalidomide (Item No. 14643) by GC- or LC-MS. Lenalidomide is related to thalidomide (Item No. 14610) and, at 10 μM, alters gene expression and cell viability in a range of cancer cell lines. It also induces proliferation and enhances the functional capacity of T lymphocytes, amplifying co-stimulatory signaling pathways. Lenalidomide is effective in hematologic cancers, including lymphomas and myelomas. |
| Synonyms | 5-(4-amino-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-2,6-piperidinedione-3,3,4,4,5-d5 |
| Reference | 1.Kim, K.,An, S.,Cha, H.J., et al. Lenalidomide induces apoptosis and alters gene expression in non-small cell lung cancer cells. Oncol.Lett. 5(2), 588-596 (2013). |
| PubChem Compound | 46208619 |
| Last Modified | Nov 11 2021 |
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